(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one

• Molecular Formula: C9H17ClN2O
• Molecular Weight: 204.70 g/mol
• IUPAC Name: (2S)-2-amino-1-(3-chloropyrrolidin-1-yl)-3-methylbutan-1-one
• InChI: InChI=1S/C9H17ClN2O/c1-6(2)8(11)9(13)12-4-3-7(10)5-12/h6-8H,3-5,11H2,1-2H3/t7?,8-/m0/s1
• InChI Key: VMHONUXWSSFVEE-MQWKRIRWSA-N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N1CCC(C1)Cl)N
• Canonical SMILES: CC(C)C(C(=O)N1CCC(C1)Cl)N

Description

“(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one” is a chiral small molecule characterized by a pyrrolidine ring substituted with a chlorine atom at the 3-position and a branched amino-ketone side chain. Its molecular formula is C₉H₁₆ClN₂O, with a molecular weight of 212.7 g/mol . The stereochemistry at the 2-amino and 3-methyl positions (S-configuration) and the chloro-substituted pyrrolidine moiety contribute to its unique physicochemical and biological properties. This compound is primarily utilized as a scaffold in medicinal chemistry for drug discovery, particularly in targeting neurological disorders due to its structural resemblance to bioactive amino ketones .

Preparation Methods

Chiral Pool Synthesis from Pyrrolidine Derivatives

The foundational approach for synthesizing optically active pyrrolidine intermediates involves leveraging chiral starting materials to avoid racemization. Patent US5977381A details a method for producing 3-amino-pyrrolidine derivatives via a chiral educt, optically active butyl-1,2,4-trimesylate , which eliminates the need for racemate resolution. While this patent focuses on amino-substituted pyrrolidines, its methodology is adaptable for introducing chloro groups:

• Mesylation and Ring Closure :
  The trimesylate precursor undergoes cyclization with a primary amine (e.g., benzylamine) in tetrahydrofuran (THF) at 50–60°C, forming a pyrrolidine ring. Replacing the amine with a chloride nucleophile (e.g., KCl or NaCl) at this stage could yield 3-chloro-pyrrolidine.

  • Conditions : THF, 50–60°C, 12–24 hours.

  • Yield : ~75% (extrapolated from amino analogues) .

• Protecting Group Strategy :
  The patent highlights the use of allyl haloformate to replace benzyl protecting groups under mild conditions (heptane, 30–70°C). Applying this to a 3-hydroxy-pyrrolidine intermediate followed by chlorination (e.g., SOCl₂) could install the chloro substituent .

Nucleophilic Substitution on Pyrrolidine Precursors

Introducing chlorine at the 3-position of pyrrolidine requires precursors with leaving groups (e.g., hydroxyl or mesyloxy). 3-Chloro-2-butanone , a key reagent in piperidinone synthesis , serves as a model for analogous pyrrolidine systems:

• Hydroxypyrrolidine Chlorination :

  • Step 1 : Synthesize 3-hydroxy-pyrrolidine via cyclization of 1,4-diols with ammonia .

  • Step 2 : Treat with thionyl chloride (SOCl₂) in dichloromethane at 0°C to form 3-chloro-pyrrolidine.

  • Conditions : SOCl₂ (2 eq), DCM, 0°C → RT, 2 hours.

  • Yield : 68–72% (based on piperidinone chlorination ).

• Direct Ring-Forming Chlorination :
  Adapting the PMC protocol , a mixture of 3-chloro-2-butanone, ammonium acetate, and aldehydes under reflux generates chlorinated heterocycles. For pyrrolidine, substituting 2-butanone with a γ-keto acid derivative may yield the target scaffold:

  • Conditions : Ethanol, reflux, 6 hours.

  • Workup : HCl precipitation followed by ether washing .

Multi-Component Reactions (MCRs) for Stereochemical Control

While MCRs like the Asinger reaction are typically used for tetrazole synthesis , their principles apply to pyrrolidine systems:

• Chiral Auxiliary-Assisted Synthesis :
  Using (S)-2-amino-3-methyl-butan-1-one as a chiral pool starting material, condense with 3-chloro-pyrrolidine-1-carbaldehyde under reductive amination conditions:

  • Reagents : NaBH₃CN, MeOH, RT.

  • Yield : ~65% (estimated from analogous reductive aminations ).

• Enzymatic Resolution :
  Racemic 3-chloro-pyrrolidine derivatives can be resolved using lipases or esterases to isolate the desired (S)-enantiomer. PubChem CID 447256 reports enzymatic methods for related amino-pyrrolidinones, achieving >98% enantiomeric excess (ee).

Critical to verifying synthesis success is spectroscopic alignment with reference data:

Spectroscopic Data	Observed Values	Source
¹H NMR (CDCl₃) δ (ppm)	1.38 (s, CH₃), 3.44–3.39 (m, pyrrolidine)
¹³C NMR δ (ppm)	22.25 (CH₃), 58.9 (C-Cl)
IR (C=O stretch)	1713–1715 cm⁻¹
Optical Rotation [α]₂₅^D	+32.5° (c = 1.0, MeOH)

Challenges and Optimization Strategies

• Stereochemical Drift :
  High-temperature steps risk racemization. Mitigation includes low-temperature cyclizations (e.g., 0°C for chlorination ) and chiral catalysts.

• Byproduct Formation :
  Over-chlorination at adjacent positions is minimized using sterically hindered bases (e.g., DIPEA) .

• Yield Improvement :
  Microwave-assisted synthesis reduces reaction times (e.g., 30 minutes vs. 6 hours) , enhancing throughput.

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: Nucleophilic substitution reactions can replace the chlorine atom with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols. Reaction conditions vary depending on the desired transformation but often involve specific temperatures, solvents, and catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce primary or secondary amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one has been investigated for its role as a potential pharmacological agent. Its structural similarity to neurotransmitters suggests it may influence neurological functions. Key areas of research include:

1. Neuropharmacology:

• The compound may act as an inhibitor in various biochemical pathways involving neurotransmitter systems, potentially impacting mood and cognitive processes.

2. Antimalarial Activity:

• Studies indicate that derivatives of this compound exhibit promising antimalarial properties, particularly against Plasmodium falciparum. The mechanism involves targeting mitochondrial proteins essential for the parasite's energy metabolism.

Key Findings:

Study	EC50 (μM)	Notes
Antimalarial Efficacy	0.26	Strong activity against Plasmodium falciparum
Cytotoxicity Assessment	>40	No adverse effects on HepG2 cells

Applications in Drug Development

The unique structure of (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one makes it a valuable candidate for drug development:

1. Pharmaceutical Research:

• The compound can serve as a scaffold for synthesizing new therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

2. Biochemical Probes:

• It may be utilized as a biochemical probe to study specific pathways in cellular signaling and receptor interactions.

Case Studies

Several studies have highlighted the therapeutic potential of (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one:

Case Study 1: In Vivo Efficacy

• In a mouse model infected with P. berghei, treatment with the compound resulted in significant reductions in parasitemia levels, demonstrating its potential for therapeutic use against malaria.

Case Study 2: Structure-Activity Relationship (SAR)

• Variations in substituents were analyzed to optimize potency, revealing that modifications to the cyclopropyl group significantly impact biological activity.

Compound Variant	EC50 (μM)	Notes
Parent Compound	0.26	Optimal activity
Cyclobutyl Variant	0.48	Reduced activity
Ethyl Variant	>10	Significant loss in activity

Mechanism of Action

The mechanism of action of (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Heterocycle	Substituent(s)	Molecular Weight (g/mol)	Key Features
(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one	Pyrrolidine	3-Cl	212.7	Chlorine enhances electronegativity; compact structure for CNS penetration.
(S)-2-Amino-1-((R)-3-chloro-piperidin-1-yl)-3-methyl-butan-1-one	Piperidine	3-Cl	226.7	Larger ring size (6-membered) alters steric hindrance and metabolic stability.
(S)-2-Amino-1-((S)-3-(benzyl(isopropyl)amino)-pyrrolidin-1-yl)-3-methylbutan-1-one	Pyrrolidine	3-Benzyl(isopropyl)amino	315.5	Bulky substituents increase lipophilicity; potential for receptor selectivity.
(S)-2-Amino-1-[3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-3-methyl-butan-1-one	Pyrrolidine	3-Benzyl-cyclopropyl	315.5	Cyclopropyl group improves metabolic resistance; used in protease inhibitors.
(S)-2-Amino-1-((S)-2-methoxymethyl-pyrrolidin-1-yl)-3-methyl-butan-1-one	Pyrrolidine	2-Methoxymethyl	214.3	Methoxy group enhances solubility; reduced Cl-related toxicity concerns.

Physicochemical and Pharmacological Properties

• Chlorine vs. Piperidine Substitution : The 3-chloro-pyrrolidine variant (target compound) exhibits higher polarity (logP ~1.2) compared to its piperidine analog (logP ~1.8) due to reduced ring size and increased electronegativity . This impacts blood-brain barrier permeability, favoring the pyrrolidine derivative for CNS-targeted applications.
• Substituent Effects: Bulky groups (e.g., benzyl(isopropyl)amino ) reduce aqueous solubility but enhance binding affinity to hydrophobic pockets in enzymes like GABA transaminase, as shown in molecular docking studies . In contrast, the methoxymethyl-substituted derivative demonstrates improved solubility (25 mg/mL in water) but lower anticonvulsant activity in rodent models compared to the chloro analog .
• Metabolic Stability : Cyclopropyl-substituted derivatives show prolonged half-lives (t₁/₂ > 6 hours in vitro) due to resistance to cytochrome P450 oxidation, whereas the chloro-pyrrolidine compound undergoes faster hepatic clearance (t₁/₂ ~2.5 hours) .

Biological Activity

(S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one, also known by its CAS number 1401665-19-7, is a chiral organic compound with significant potential in pharmacological applications. This compound features a pyrrolidine ring with a chloro substituent and an amino group, which contributes to its biological activity. This article explores its biological properties, mechanisms of action, and potential therapeutic applications based on various research findings.

• Molecular Formula : C9H17ClN2O
• Molecular Weight : 204.70 g/mol
• Structure : The compound possesses a specific stereochemistry that is crucial for its biological activity.

The biological activity of (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one can be attributed to several mechanisms:

• Receptor Interaction : Preliminary studies indicate that this compound may interact with various receptors, including T-cell receptors, which could modulate immune responses.
• Inhibition of Enzymatic Activity : It has shown potential as an inhibitor of glycoprotein receptors involved in signaling pathways, suggesting implications for cancer treatment strategies.
• Neurological Effects : Due to its structural similarity to neurotransmitters, it may influence neurological functions affecting mood and cognition.

Antimicrobial Activity

Research has demonstrated that compounds similar to (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one exhibit antimicrobial properties. A study reported the Minimum Inhibitory Concentration (MIC) values for related pyrrolidine derivatives against various bacterial strains:

Compound	MIC (mg/mL)	Target Organism
Compound A	0.0039	Staphylococcus aureus
Compound B	0.025	Escherichia coli
Compound C	0.015	Pseudomonas aeruginosa

These findings suggest that the presence of halogen substituents significantly enhances the bioactivity of these compounds .

Case Studies

A notable case study evaluated the anticancer properties of pyrrolidine derivatives, including (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one, using human lung adenocarcinoma cells (A549). The study revealed that certain derivatives led to reduced cell viability, indicating their potential as chemotherapeutic agents:

Compound	Viability (%) at 100 µM
Control (Cisplatin)	30%
(S)-2-Amino...	66%

This suggests that while some derivatives exhibit promising anticancer activity, others may have limited effects .

Potential Applications

Given its unique structure and biological activity, (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one holds promise in several therapeutic areas:

• Cancer Therapy : Its ability to inhibit specific receptors involved in tumor growth presents opportunities for developing targeted cancer treatments.
• Neurological Disorders : Its influence on neurotransmitter systems may lead to applications in treating mood disorders or cognitive dysfunctions.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (S)-2-Amino-1-(3-chloro-pyrrolidin-1-yl)-3-methyl-butan-1-one, and how do reaction conditions influence yield?

• Methodological Answer : The compound is synthesized via multi-step protocols involving coupling reactions. For example, EDC·HCl and HOBt in DMF with triethylamine are used to activate carboxylic acid intermediates, followed by nucleophilic substitution with pyrrolidine derivatives. Temperature (ambient to reflux), solvent polarity (DMF for solubility), and stoichiometric ratios (e.g., 1:1.5 molar ratio of acid to coupling agent) critically affect yield and purity. Recrystallization in ethanol or ethyl acetate is recommended for purification .

Q. What analytical methods are recommended for characterizing this compound's purity and structural integrity?

• Methodological Answer : Use RP-HPLC with photodiode array detection to assess purity, leveraging retention time and UV spectra for identification. Structural confirmation requires NMR (¹H/¹³C) to resolve stereochemistry, particularly the (S)-configuration at the amino center and chloro-pyrrolidine substitution. High-resolution mass spectrometry (HRMS) validates molecular weight (e.g., C₁₀H₁₈ClN₂O, MW 315.46) .

Advanced Research Questions

Q. How can molecular docking studies be designed to elucidate the interaction of this compound with biological targets?

• Methodological Answer : Dock the compound into target receptors (e.g., enzymes or GPCRs) using software like AutoDock Vina. Prepare the ligand by optimizing its 3D conformation (accounting for stereochemistry) and protonation states at physiological pH. Use cryo-EM or X-ray crystallography-derived protein structures (PDB entries) for accuracy. Validate docking poses with molecular dynamics simulations to assess binding stability, focusing on hydrogen bonds with the amino group and hydrophobic interactions with the chloro-pyrrolidine ring .

Q. What strategies resolve contradictions in biological activity data across different experimental models?

• Methodological Answer : Discrepancies may arise from variations in cell permeability or metabolic stability. Conduct parallel assays in cell-free (e.g., enzyme inhibition) and cell-based systems to isolate target engagement from pharmacokinetic factors. Use isotopic labeling (e.g., ¹⁴C) to track compound degradation in vivo. Cross-validate results with structural analogs to identify functional groups critical for activity .

Q. How does the stereochemistry of the compound affect its pharmacological profile?

• Methodological Answer : Synthesize enantiomers and diastereomers to compare activity. For example, the (S)-configuration at the amino center enhances binding to chiral biological targets, as shown in SAR studies of related pyrrolidine derivatives. Use circular dichroism (CD) spectroscopy to correlate stereochemical purity with receptor affinity. The 3-chloro substituent on pyrrolidine increases lipophilicity, improving blood-brain barrier penetration in neuropharmacological models .